Cas no 2411230-37-8 (2-chloro-N-2-methyl-5-(thiomorpholine-4-carbonyl)phenylacetamide)

• Product Name: 2-chloro-N-2-methyl-5-(thiomorpholine-4-carbonyl)phenylacetamide
• CAS No: 2411230-37-8
• MF: C₁₄H₁₇ClN₂O₂S
• MW: 312.814981222153
• CID: 6157690
• PubChem ID: 146085920
• Update Time: 2025-06-08

2-chloro-N-2-methyl-5-(thiomorpholine-4-carbonyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-2-methyl-5-(thiomorpholine-4-carbonyl)phenylacetamide
• EN300-26587519
• 2411230-37-8
• Z1562136272
• 2-Chloro-N-[2-methyl-5-(thiomorpholine-4-carbonyl)phenyl]acetamide

• Inchi： 1S/C14H17ClN2O2S/c1-10-2-3-11(8-12(10)16-13(18)9-15)14(19)17-4-6-20-7-5-17/h2-3,8H,4-7,9H2,1H3,(H,16,18)
• InChI Key： WEFFPNVGOWQDJE-UHFFFAOYSA-N
• SMILES： ClCC(NC1=C(C)C=CC(=C1)C(N1CCSCC1)=O)=O

Computed Properties

• Exact Mass: 312.0699267g/mol
• Monoisotopic Mass: 312.0699267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 74.7Ų

Additional information on 2-chloro-N-2-methyl-5-(thiomorpholine-4-carbonyl)phenylacetamide

Introduction to 2-chloro-N-2-methyl-5-(thiomorpholine-4-carbonyl)phenylacetamide (CAS No. 2411230-37-8)

2-chloro-N-2-methyl-5-(thiomorpholine-4-carbonyl)phenylacetamide, identified by the Chemical Abstracts Service Number (CAS No.) 2411230-37-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a phenylacetamide core modified with chloro and thiomorpholine substituents. The presence of these functional groups not only imparts distinct chemical properties but also opens up a wide array of potential biological activities, making it a subject of intense study in drug discovery and development.

The structural motif of 2-chloro-N-2-methyl-5-(thiomorpholine-4-carbonyl)phenylacetamide incorporates several key pharmacophoric elements that are known to interact with biological targets. The chloro group at the 2-position of the phenyl ring enhances electrophilicity, facilitating nucleophilic substitution reactions that are crucial for further derivatization. The acetamide moiety at the N-position serves as a hydrogen bond acceptor, which is essential for binding to protein targets. Notably, the thiomorpholine ring, located at the 5-position, introduces a sulfur-rich environment that can engage with various biological receptors, including enzymes and ion channels.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that the combination of the chloro and thiomorpholine substituents may enhance binding affinity to certain therapeutic targets, particularly those involved in inflammatory and infectious diseases. The thiomorpholine-4-carbonyl group, in particular, has been shown to exhibit significant interactions with bacterial enzymes, making this compound a promising candidate for antimicrobial applications.

In the realm of medicinal chemistry, the synthesis of 2-chloro-N-2-methyl-5-(thiomorpholine-4-carbonyl)phenylacetamide has been optimized through multi-step organic transformations. Key synthetic strategies include nucleophilic aromatic substitution for introducing the chloro group, followed by condensation reactions to form the amide linkage. The incorporation of the thiomorpholine ring requires careful control of reaction conditions to ensure high yield and purity. Advances in catalytic methods have further streamlined these processes, reducing both reaction times and environmental impact.

The biological activity of 2-chloro-N-2-methyl-5-(thiomorpholine-4-carbonyl)phenylacetamide has been explored in several preclinical studies. Initial screenings have indicated potential efficacy against a range of pathogens, including Gram-positive and Gram-negative bacteria. The compound's ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways makes it an attractive candidate for further development into novel antibiotics. Additionally, its interaction with human enzymes has been investigated for potential applications in anti-inflammatory therapies.

One of the most compelling aspects of this compound is its structural versatility. By modifying either the chloro group or the thiomorpholine moiety, chemists can generate a library of derivatives with tailored biological properties. Such structural diversification is crucial for optimizing drug candidates for clinical use. High-throughput screening (HTS) techniques have been employed to rapidly assess the activity of these derivatives against various disease-related targets.

The role of thiomorpholine derivatives in medicinal chemistry cannot be overstated. These heterocyclic compounds have been widely studied for their ability to modulate enzyme activity and receptor binding. In particular, thiomorpholine-based scaffolds have shown promise in treating neurological disorders by interacting with neurotransmitter receptors. The incorporation of such motifs into 2-chloro-N-2-methyl-5-(thiomorpholine-4-carbonyl)phenylacetamide not only enhances its pharmacological profile but also aligns it with emerging therapeutic strategies.

From a regulatory perspective, ensuring compliance with pharmaceutical standards is paramount when developing new compounds like 2-chloro-N-2-methyl-5-(thiomorpholine-4-carbonyl)phenylacetamide. Rigorous safety testing and quality control measures must be implemented throughout the development process to guarantee both efficacy and safety for potential clinical use. Collaborative efforts between synthetic chemists, biologists, and regulatory experts are essential to navigate the complex landscape of drug development.

The future prospects for CAS No. 2411230-37-8 are promising, given its unique structural features and potential biological activities. Ongoing research aims to elucidate its mechanism of action in greater detail, which will provide valuable insights for rational drug design. Additionally, exploring its interactions with novel therapeutic targets may uncover untapped therapeutic potentials beyond its initial scope.

In conclusion,2-chloro-N-2-methyl-5-(thiomorpholine-4-carbonyl)phenylacetamide represents a significant advancement in pharmaceutical chemistry. Its structural complexity and diverse biological activities position it as a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound,CAS No 2411230 - 37 - 8 will undoubtedly play an important role in shaping future therapeutic strategies.